Cas no 1105239-38-0 (1-(3-chlorophenyl)-5-methyl-4-[4-(4-methylphenyl)-1,3-thiazol-2-yl]-1H-1,2,3-triazole)

• Product Name: 1-(3-chlorophenyl)-5-methyl-4-[4-(4-methylphenyl)-1,3-thiazol-2-yl]-1H-1,2,3-triazole
• CAS No: 1105239-38-0
• MF: C₁₉H₁₅ClN₄S
• MW: 366.867201089859
• CID: 5386510
• Update Time: 2025-05-30

1-(3-chlorophenyl)-5-methyl-4-[4-(4-methylphenyl)-1,3-thiazol-2-yl]-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 2-[1-(3-chlorophenyl)-5-methyltriazol-4-yl]-4-(4-methylphenyl)-1,3-thiazole
• 1-(3-chlorophenyl)-5-methyl-4-[4-(4-methylphenyl)-1,3-thiazol-2-yl]-1H-1,2,3-triazole

• Inchi： 1S/C19H15ClN4S/c1-12-6-8-14(9-7-12)17-11-25-19(21-17)18-13(2)24(23-22-18)16-5-3-4-15(20)10-16/h3-11H,1-2H3
• InChI Key： BWYAZOOKTPONKR-UHFFFAOYSA-N
• SMILES： S1C=C(C2=CC=C(C)C=C2)N=C1C1=C(C)N(C2=CC=CC(Cl)=C2)N=N1

Additional information on 1-(3-chlorophenyl)-5-methyl-4-[4-(4-methylphenyl)-1,3-thiazol-2-yl]-1H-1,2,3-triazole

Comprehensive Analysis of 1-(3-chlorophenyl)-5-methyl-4-[4-(4-methylphenyl)-1,3-thiazol-2-yl]-1H-1,2,3-triazole (CAS No. 1105239-38-0)

The compound 1-(3-chlorophenyl)-5-methyl-4-[4-(4-methylphenyl)-1,3-thiazol-2-yl]-1H-1,2,3-triazole (CAS No. 1105239-38-0) is a structurally complex heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique combination of a 1,2,3-triazole core linked to a thiazole moiety via a chlorophenyl group makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or antimicrobial agent, aligning with current trends in drug discovery targeting resistant pathogens.

In recent years, the scientific community has shown growing interest in triazole-thiazole hybrids, as evidenced by the surge in publications and patent filings. The 1,2,3-triazole ring system is known for its metabolic stability and hydrogen-bonding capacity, while the thiazole component contributes to electronic diversity and binding affinity. This dual functionality positions CAS No. 1105239-38-0 as a valuable scaffold in medicinal chemistry, particularly for researchers exploring structure-activity relationships in small molecule therapeutics.

The synthetic route to 1-(3-chlorophenyl)-5-methyl-4-[4-(4-methylphenyl)-1,3-thiazol-2-yl]-1H-1,2,3-triazole typically involves copper-catalyzed azide-alkyne cycloaddition (CuAAC), followed by palladium-mediated coupling reactions. Recent advances in click chemistry have improved the yield and purity of such compounds, addressing common challenges in heterocyclic synthesis. Analytical characterization typically employs LC-MS and NMR spectroscopy, with particular attention to the proton environments adjacent to the chlorophenyl substituent.

From a drug discovery perspective, the 4-methylphenyl-thiazole fragment of this molecule offers interesting possibilities for molecular docking studies. Computational chemists are investigating its potential interactions with various biological targets, especially those involved in inflammatory pathways. The presence of both electron-donating (methyl) and electron-withdrawing (chloro) groups creates a balanced electronic profile that may enhance bioavailability while maintaining target specificity.

In material science applications, the conjugated system of CAS No. 1105239-38-0 shows promise for organic electronics. The rigid triazole-thiazole framework combined with aromatic substituents suggests potential utility in OLED materials or molecular sensors. Recent studies on similar structures have demonstrated interesting photophysical properties, including tunable fluorescence emission based on substitution patterns.

For researchers handling this compound, proper storage conditions are essential to maintain stability. The crystalline solid should be protected from light and moisture, with recommended storage under inert atmosphere at temperatures below -20°C. These precautions help preserve the integrity of both the triazole and thiazole ring systems during long-term storage.

The commercial availability of 1-(3-chlorophenyl)-5-methyl-4-[4-(4-methylphenyl)-1,3-thiazol-2-yl]-1H-1,2,3-triazole through specialty chemical suppliers has facilitated its adoption in various research programs. Current pricing reflects the complexity of its synthesis and purification, with most suppliers offering milligram to gram quantities for research and development purposes. The compound's structure-activity relationship studies continue to be an active area of investigation in academic and industrial laboratories worldwide.

Future research directions for this compound class may include exploration of its bioconjugation potential or development of prodrug derivatives. The presence of multiple aromatic systems also suggests possible applications in supramolecular chemistry, particularly in host-guest recognition systems. As synthetic methodologies advance, we anticipate seeing more derivatives of this scaffold with tailored properties for specific applications.

From an environmental perspective, preliminary ecotoxicity assessments of similar compounds suggest moderate persistence in aqueous systems. Researchers working with CAS No. 1105239-38-0 should follow standard protocols for chemical waste disposal, particularly given the presence of chlorinated and nitrogen-containing functional groups. Proper handling procedures are essential to ensure both researcher safety and environmental protection.

The intellectual property landscape surrounding triazole-thiazole hybrids continues to evolve, with several patents covering specific substitution patterns and applications. While 1105239-38-0 itself may not be patent-protected, researchers should conduct thorough freedom-to-operate analyses before developing commercial applications. The compound's structural features make it a valuable lead compound for further optimization in multiple therapeutic areas.